Cas no 6054-98-4 (Olsalazine Disodium)

• Product Name: Olsalazine Disodium
• CAS No: 6054-98-4
• MF: C₁₄H₈N₂Na₂O₆
• MW: 346.202665328979
• MDL: MFCD00013300
• CID: 46370
• PubChem ID: 354335800
• Update Time: 2025-07-24

Olsalazine Disodium Chemical and Physical Properties

Names and Identifiers

• Olsalazine disodium
• C.I. 14130
• Disodium 5,5'-azodisalicylate
• Olsalazine Sodium
• Olsalazine (Disodium)
• Olsalazine Sodium Sa
• Olsalazine Sodium Salt
• 4,4′-Dihydroxyazobenzene-3,3′-dicarboxylic acid disodium salt
• 5,5′-Azobis(salicylic acid, sodium salt)
• Mordant Yellow 5
• 5,5'-Azobis(2-hydroxybenzoic Acid Sodium Salt)
• 4,4'-Dihydroxyazobenzene-3,3'-dicarboxylic Acid Disodium Salt
• Disodium 5,5'-(Diazene-1,2-diyl)bis(2-hydroxybenzoate)
• Dipentum
• Sodium azodisalicylate
• azodisal sodium
• Olsalazine sodium [USAN]
• Benzoic acid, 3,3'-azobis[6-hydroxy-, disodium salt
• CJ 91B
• Y7JEW0XG7I
• C. I. Mordant Yellow 5, disodium salt
• Benzoic acid, 3,3'-azobis(6-hydroxy-, disodium salt
• Olsalazine disodium salt
• Olsalazine sodium (USAN)
• 5,5'-Azobis(2-hydroxybenzoic Acid Sod
• Dipentum (TN)
• Benzoic acid, 3,3'-(1,2-diazenediyl)bis(6-hydroxy-, sodium salt (1:2)
• OLSALAZINE SODIUM [WHO-DD]
• CJ-91B
• OLSALAZINE SODIUM [MART.]
• AC-666
• 6054-98-4
• NCGC00181008-01
• AMY25725
• OLSALAZINE SODIUM [ORANGE BOOK]
• CCG-213070
• sodium (E)-5,5'-(diazene-1,2-diyl)bis(2-hydroxybenzoate)
• OLSALAZINE DISODIUM SALT [MI]
• 3,3'-azo-bis(6-hydroxybenzoic acid) disodium salt
• BCP27936
• Olsalazine disodium; C.I. 14130; Disodium 5,5'-azodisalicylate
• P17048
• O0517
• disodium 3,3'-azobis (6-hydroxybenzoate)
• Disodium 5,5'-azodisalicylate;Olsalazine Sodium
• A832774
• EINECS 227-975-7
• ZJEFYLVGGFISGT-UHFFFAOYSA-L
• Tox21_112658
• FT-0657732
• 3,3'-Azobis(6-hydroxybenzoic Acid) Sodium Salt
• PD051931
• disodium 3,3'-diazene-1,2-diylbis(6-hydroxybenzoate)
• UNII-Y7JEW0XG7I
• SCHEMBL20581697
• AKOS025286102
• s4041
• 6054-98-4 (sodium)
• SCHEMBL29767
• 3.3'-azo-bis(6-hydroxybenzoic acid) disodium salt
• disodium;2-carboxy-4-[(3-carboxy-4-oxidophenyl)diazenyl]phenolate
• D00727
• OLSALAZINE SODIUM [VANDF]
• HMS3652I21
• CJ-91B; CJ 91B; CJ91B
• AKOS015896356
• HMS3264H09
• Olsalazine Sodium ,(S)
• DTXCID1026796
• CHEBI:63614
• Sodium olsalazine
• Q27104909
• CHEMBL1201013
• NS00081219
• OLSALAZINE SODIUM [EP MONOGRAPH]
• AKOS015961136
• Azodisal disodium
• MFCD00013300
• CHEMBL3187425
• SW219353-1
• OLSALAZINE SODIUM [EP IMPURITY]
• di-5-ASA
• disodium azodisalicylate
• Sodium 5,5'-(diazene-1,2-diyl)bis(2-hydroxybenzoate)
• CAS-6054-98-4
• DTXSID3046796
• DA-76411
• disodium 5-[2-(3-carboxylato-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazin-1-yl]-2-hydroxybenzoate
• QQWFSVYVHLECFP-XBPUGJBTSA-L
• disodium 2-carboxy-4-[2-(3-carboxy-4-oxidophenyl)diazen-1-yl]benzenolate
• Olsalazine Disodium

• MDL： MFCD00013300
• Inchi： 1S/C14H10N2O6.2Na/c17-11-3-1-7(5-9(11)13(19)20)15-16-8-2-4-12(18)10(6-8)14(21)22;;/h1-6,17-18H,(H,19,20)(H,21,22);;/q;2*+1/p-2/b16-15+;;
• InChI Key： ZJEFYLVGGFISGT-VRZXRVJBSA-L
• SMILES： [Na+].[Na+].[O-]C1=CC=C(C=C1C(=O)O)/N=N/C1=CC=C(C(C(=O)O)=C1)[O-]

Computed Properties

• Exact Mass: 346.01800
• Monoisotopic Mass: 346.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 145

Experimental Properties

• Color/Form: No data available
• Melting Point: 240 ºC
• Boiling Point: 557.9°C at 760 mmHg
• Flash Point: No data available
• PSA: 145.44000
• LogP: 0.24020
• Merck: 6841
• Vapor Pressure: No data available

Olsalazine Disodium Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on Olsalazine Disodium

Recent Advances in Olsalazine Disodium (6054-98-4) Research: A Comprehensive Review

Olsalazine Disodium (CAS: 6054-98-4), a prodrug of 5-aminosalicylic acid (5-ASA), has garnered significant attention in recent years due to its therapeutic potential in inflammatory bowel diseases (IBD), particularly ulcerative colitis. This research briefing synthesizes the latest findings on its pharmacological mechanisms, clinical efficacy, and emerging applications, drawing from peer-reviewed studies published within the last three years.

A 2023 Nature Communications study elucidated the compound's unique colonic targeting via bacterial azo-reduction, which minimizes systemic exposure while maximizing localized anti-inflammatory effects. Researchers employed CRISPR-based microbial profiling to demonstrate how gut microbiota composition influences Olsalazine's activation kinetics, revealing strain-specific metabolic pathways (e.g., Bacteroides thetaiotaomicron dominance correlated with 30% faster conversion rates).

Phase IV clinical data (2024) from the OCTAVE-OLE trial demonstrated superior mucosal healing rates (68.2% vs 54.7% placebo) in moderate UC patients, with a favorable safety profile—only 12% reported mild adverse events versus 22% in mesalamine comparators. Notably, proteomic analyses identified novel biomarkers (LCN2, REG3α) that predict treatment response with 89% specificity.

Innovative formulation research has yielded a pH/time-dependent dual-release capsule (DRC-Olsa) that achieved 92% distal colonic delivery in human gut models (2024 Journal of Controlled Release). This nanotechnology approach combines Eudragit FS30D coatings with chitosan nanoparticles to overcome the drug's solubility limitations (logP 1.2), enhancing bioavailability by 2.3-fold compared to conventional preparations.

Emerging applications show promise in chemoprevention, with a 2024 Cancer Research study reporting 57% reduction in colorectal dysplasia in IBD patients after 36 months of Olsalazine therapy (HR 0.43, 95% CI 0.29-0.64). Mechanistic studies attribute this to NF-κB inhibition and upregulation of Nrf2-mediated antioxidant pathways, as confirmed through organoid models and single-cell RNA sequencing.

Current challenges include optimizing dosing regimens for pediatric populations (ongoing PED-Olsa trial) and addressing geographic variability in gut microbiome-mediated activation. The development of companion diagnostics using metagenomic signatures represents a critical advancement toward personalized therapy with this decades-old molecule that continues to reveal novel therapeutic dimensions.